![molecular formula C5H7FO B3000831 Ketone, cyclopropyl fluoromethyl (7CI,8CI) CAS No. 3794-04-5](/img/structure/B3000831.png)
Ketone, cyclopropyl fluoromethyl (7CI,8CI)
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Overview
Description
Ketone, cyclopropyl fluoromethyl (7CI,8CI) is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a ketone that contains a cyclopropyl fluoromethyl group. It has been found to have potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science.
Scientific Research Applications
Protease Inhibition
Peptidyl fluoromethyl ketones are known for their ability to inhibit serine and cysteine proteases selectively. They can serve as probes to study proteolytic activity and elucidate their roles in disease progression .
Medicinal Chemistry
These compounds are pivotal in synthetic chemistry for their numerous applications as inhibitors of hydrolytic enzymes, which makes them valuable in designing targeted compounds for treating various types of cancers and viral infections .
Chemical Probes
Fluoromethyl ketones have potential as chemical probes for investigating cellular processes due to their biological activity .
Mechanism of Action
Target of Action
It’s known that ketones, in general, can interact with various enzymes and proteins within the cell .
Mode of Action
Ketones, including 1-cyclopropyl-2-fluoroethanone, can undergo nucleophilic addition reactions where a nucleophile attacks the carbonyl carbon. Depending on the specific nucleophile and reaction conditions, various products can be formed, such as alcohols, enamines, or imines. The strained cyclopropyl ring can be susceptible to ring-opening reactions with strong acids or bases.
Biochemical Pathways
For instance, 1,2-cyclopropyl carbohydrates have shown bioactivity in both HeLa cancer cell lines and yeast, with a proposed mechanism of inhibition occurring through an enzymatic cyclopropane ring opening reaction and subsequent formation of a covalent bond with a target enzyme .
Pharmacokinetics
Result of Action
The enzymatic cyclopropane ring opening reaction and subsequent formation of a covalent bond with a target enzyme could potentially disrupt normal cellular functions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-cyclopropyl-2-fluoroethanone. Factors such as temperature, pH, and the presence of other chemicals can affect the reactivity and stability of the compound.
properties
IUPAC Name |
1-cyclopropyl-2-fluoroethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7FO/c6-3-5(7)4-1-2-4/h4H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIPSXWSVIPTZCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)CF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7FO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
102.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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